Cas no 1804346-45-9 (2-Iodo-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Iodo-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1804346-45-9
• MF: C₈H₇F₃INO₂
• MW: 333.046365022659
• CID: 4833380
• Update Time: 2025-06-08

2-Iodo-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F3INO2/c1-4-5(15-8(9,10)11)3-6(14-2)7(12)13-4/h3H,1-2H3
• InChI Key： BOELDWPLQXRGDE-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C)=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3.1
• Topological Polar Surface Area: 31.4

Additional information on 2-Iodo-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Iodo-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804346-45-9)

2-Iodo-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804346-45-9) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core substituted with iodo, methoxy, methyl, and trifluoromethoxy groups, offers a versatile scaffold for synthesizing advanced intermediates. Its molecular structure, C8H7F3INO2, combines halogenated and alkoxy functionalities, making it a valuable building block for drug discovery and fine chemical applications.

The growing demand for halogenated pyridines in modern chemistry has placed compounds like 2-Iodo-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine at the forefront of innovation. Researchers are particularly interested in its potential as a precursor for biologically active molecules, given the increasing focus on targeted therapies and precision medicine. The trifluoromethoxy group, in particular, enhances metabolic stability and lipophilicity, traits highly sought after in the development of new-generation pharmaceuticals.

In agrochemical applications, this compound's structural features align with the industry's shift toward sustainable pest control solutions. The iodo and methoxy substituents contribute to its reactivity, enabling the synthesis of crop protection agents with improved efficacy and environmental profiles. As regulatory pressures mount to reduce the ecological footprint of agrochemicals, 1804346-45-9 emerges as a key candidate for designing low-residue pesticides.

From a synthetic chemistry perspective, the compound's multifunctional pyridine backbone allows for diverse modifications, catering to the rising trend of customized chemical synthesis. Laboratories worldwide are exploring its use in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, to create complex architectures for electronic materials and catalysts. This adaptability positions 2-Iodo-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine as a critical tool in high-throughput screening and combinatorial chemistry.

The compound's relevance extends to the burgeoning field of fluorine chemistry, where the trifluoromethoxy group plays a pivotal role in modulating physicochemical properties. With fluorine-containing compounds dominating recent patents in medicinal chemistry, 1804346-45-9 serves as a strategic intermediate for developing fluoro-pharmaceuticals and PET imaging probes. Its stability under physiological conditions further bolsters its appeal for in vivo applications.

Quality and safety are paramount in handling 2-Iodo-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine. Reputable suppliers adhere to stringent GMP standards and provide comprehensive analytical certificates (e.g., HPLC, NMR) to ensure batch consistency. Storage recommendations typically include protection from light and moisture, with inert atmospheres preferred for long-term stability—a critical consideration for industrial-scale applications.

As the scientific community continues to explore structure-activity relationships (SAR) in drug design, the demand for tailored heterocycles like 1804346-45-9 is projected to rise. Its compatibility with green chemistry principles—such as solvent-free reactions and catalytic processes—aligns with global sustainability goals, making it a compound of choice for eco-friendly synthesis routes. Future research may unlock novel applications in bioconjugation and proteolysis-targeting chimeras (PROTACs), further expanding its utility.

For researchers seeking reliable sources of 2-Iodo-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine, verifying suppliers' ISO certifications and technical support capabilities is essential. The compound's niche applications in radiopharmaceuticals and ligand design underscore the importance of partnering with vendors who specialize in high-purity intermediates. With proper handling and innovative applications, this compound promises to drive advancements across multiple scientific disciplines.